Cas no 1314766-39-6 (1-(4-methyl-3-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-methyl-3-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314766-39-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5971096
• PubChem ID: 18400145
• Update Time: 2025-05-22

1-(4-methyl-3-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)cyclopropane-1-carboxylic acid
• ZJIXRDLPDVLYPU-UHFFFAOYSA-N
• 1314766-39-6
• EN300-1844364
• SCHEMBL6583318
• 1-(4-methyl-3-nitrophenyl)-1-cyclopropane carboxylic acid

• Inchi： 1S/C11H11NO4/c1-7-2-3-8(6-9(7)12(15)16)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： ZJIXRDLPDVLYPU-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=C(C=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-methyl-3-nitrophenyl)cyclopropane-1-carboxylic acid

1-(4-Methyl-3-Nitrophenyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

1-(4-Methyl-3-Nitrophenyl)Cyclopropane-1-Carboxylic Acid, also known by its CAS number 1314766-39-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid moiety. The presence of the nitro group at the 3-position of the phenyl ring and a methyl group at the 4-position introduces distinct electronic and steric effects, making this compound a valuable subject for both theoretical and experimental studies.

The synthesis of 1-(4-Methyl-3-Nitrophenyl)Cyclopropane-1-Carboxylic Acid has been explored through various methodologies, including cyclopropanation reactions and subsequent functionalization steps. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for studying the stereochemical properties of this compound. The cyclopropane ring, being highly strained, exhibits reactivity that is distinct from other cyclic systems, making it an attractive target for mechanistic studies.

In terms of applications, 1-(4-Methyl-3-Nitrophenyl)Cyclopropane-1-Carboxylic Acid has shown promise in medicinal chemistry. Its ability to act as a template for bioisosteric replacements has been highlighted in recent research, where it was used to design analogs with improved pharmacokinetic profiles. Additionally, the compound's interaction with biological targets, such as enzymes and receptors, has been investigated using computational modeling techniques, providing insights into its potential therapeutic applications.

The electronic effects introduced by the nitro group play a pivotal role in modulating the reactivity of this compound. Studies have demonstrated that the nitro group enhances the electrophilic character of the aromatic ring, facilitating various substitution reactions. Furthermore, the methyl group at the 4-position contributes to the compound's stability by providing steric hindrance and influencing its solubility properties.

Recent research has also focused on the environmental fate and degradation pathways of 1-(4-Methyl-3-Nitrophenyl)Cyclopropane-1-Carboxylic Acid. Understanding its persistence in different environmental media is essential for assessing its potential impact on ecosystems. Advanced analytical techniques, such as high-resolution mass spectrometry and chromatography, have been employed to study its degradation products and kinetics under various conditions.

In conclusion, 1-(4-Methyl-3-Nitrophenyl)Cyclopropane-1-Carboxylic Acid represents a multifaceted compound with applications spanning organic synthesis, pharmacology, and environmental science. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemical research.